4-cyclopropyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine
Description
The compound 4-cyclopropyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine is a pyrimidine derivative characterized by three key substituents:
- 4-cyclopropyl group: Enhances lipophilicity and may influence steric interactions in biological targets.
- 2-(methylsulfanyl) group: A bioisostere that may enhance metabolic stability and electronic properties compared to oxygen or amino analogs.
Properties
IUPAC Name |
4-cyclopropyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-methylsulfanylpyrimidine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N6S/c1-12-18-6-5-15(19-12)22-7-9-23(10-8-22)16-11-14(13-3-4-13)20-17(21-16)24-2/h5-6,11,13H,3-4,7-10H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AROVZVOAQNSBLU-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=N1)N2CCN(CC2)C3=NC(=NC(=C3)C4CC4)SC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N6S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 4-cyclopropyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine has garnered interest in medicinal chemistry due to its potential therapeutic applications. This article delves into its biological activity, synthesis, mechanisms of action, and relevant case studies.
Molecular Structure
The molecular formula of the compound is , and it features a complex arrangement of functional groups that contribute to its biological activity. The key components include:
- Cyclopropyl group : Enhances lipophilicity and potentially alters pharmacokinetics.
- Piperazine moiety : Known for interactions with various receptors and enzymes.
- Methylsulfanyl group : May influence metabolic stability and bioactivity.
Physical Properties
| Property | Value |
|---|---|
| Molecular Weight | 296.37 g/mol |
| Density | Not Available |
| Melting Point | Not Available |
| Boiling Point | Not Available |
The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets, including enzymes and receptors involved in various cellular processes. The proposed mechanisms include:
- Enzyme Inhibition : The compound may inhibit key enzymes involved in metabolic pathways, potentially affecting cell signaling and proliferation.
- Receptor Modulation : It is hypothesized that the compound interacts with neurotransmitter receptors, which could influence neurological functions.
Pharmacological Studies
Recent studies have explored the pharmacological effects of the compound:
- Antitumor Activity : In vitro studies demonstrated that the compound exhibits cytotoxic effects against several cancer cell lines, suggesting potential as an anticancer agent.
- Neuroprotective Effects : Research indicates that it may protect neuronal cells from oxidative stress, which is crucial in neurodegenerative diseases.
Case Studies
- In Vitro Cytotoxicity Assays : A study investigated the cytotoxic effects on human cancer cell lines (e.g., HeLa and MCF-7) using standard MTT assays. The results indicated a dose-dependent response with IC50 values in the low micromolar range.
- Neuroprotection in Animal Models : Animal studies have shown that administration of the compound can reduce markers of oxidative stress in models of Alzheimer's disease, indicating its potential for treating neurodegenerative conditions.
- Target Identification Studies : Using proteomic approaches, researchers identified several proteins that interact with the compound, providing insights into its mechanism of action and potential therapeutic targets.
Synthesis and Development
The synthesis of 4-cyclopropyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-2-(methylsulfanyl)pyrimidine involves several key steps:
- Formation of Pyrimidine Core : Initiated through condensation reactions between appropriate aldehydes and amines.
- Substitution Reactions : Introduction of cyclopropyl and methyl groups via nucleophilic substitutions.
- Piperazine Ring Formation : Achieved through cyclization reactions involving dihaloalkanes and amines.
These synthetic routes are crucial for optimizing yield and purity for biological testing.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
A comparative analysis of structurally related pyrimidine derivatives is summarized below:
Key Differences and Implications
The 2-methylpyrimidin-4-yl substituent on the piperazine linker differentiates it from dasatinib’s hydroxyethyl group, which may alter binding specificity in kinase domains . Methylsulfanyl at position 2 is retained across analogs, suggesting its role in stabilizing π-π interactions or hydrogen bonding in active sites .
Synthetic Pathways: Piperazine-linked pyrimidines are commonly synthesized via nucleophilic substitution or coupling reactions, as seen in ’s protocols for thieno[3,2-d]pyrimidine derivatives . The target compound’s synthesis may involve similar steps, substituting cyclopropyl and methylpyrimidinyl groups.
Biological Activity: While dasatinib’s thiazole carboxamide moiety is critical for binding to kinase ATP pockets, the target compound’s pyrimidine-pyrimidine architecture may favor alternative binding modes . The methylsulfanyl group’s electron-withdrawing properties could modulate charge distribution, affecting target affinity compared to amino or hydroxyl groups in other analogs .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
